Cas no 1807195-69-2 (Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate)

• Product Name: Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate
• CAS No: 1807195-69-2
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 4945641
• Update Time: 2025-06-13

Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate

• Inchi： 1S/C12H11BrClNO2/c1-2-17-12(16)5-9-3-8(6-13)4-11(14)10(9)7-15/h3-4H,2,5-6H2,1H3
• InChI Key： XBUNRHXVGWAAOF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C#N)C(=C1)CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate

Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate (CAS No. 1807195-69-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate, identified by its CAS number 1807195-69-2, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its molecular structure, featuring a combination of bromomethyl, chloro, and cyano substituents on a phenyl ring with an acetic acid ethyl ester moiety, makes it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting a wide range of diseases.

The< strong>Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate molecule exhibits unique reactivity that allows for diverse functionalization strategies. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. Additionally, the cyano group can be further modified through reduction or hydrolysis to introduce amine or carboxylic acid functionalities, respectively. The chloro substituent on the phenyl ring also serves as a handle for further chemical transformations, including cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In the context of modern drug discovery, Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate has been utilized in the synthesis of several promising drug candidates. One notable area of application is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The compound's structural features allow for the design of molecules that can selectively inhibit specific kinases by targeting their active sites. Recent studies have demonstrated its utility in generating novel inhibitors of tyrosine kinases, which play a pivotal role in cell signaling pathways associated with tumor growth and progression.

Furthermore, Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate has found applications in the synthesis of antimicrobial agents. The growing threat of antibiotic-resistant bacteria has necessitated the development of new classes of antibiotics with unique mechanisms of action. The compound's ability to undergo diverse chemical modifications has enabled researchers to design molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate exhibit promising activity against Gram-positive and Gram-negative bacteria, highlighting their potential as lead compounds for novel antibiotics.

The< strong>Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate CAS No. 1807195-69-2 also plays a crucial role in the development of central nervous system (CNS) drugs. Neurodegenerative diseases such as Alzheimer's and Parkinson's are major health challenges, and there is an urgent need for new therapeutic strategies. The compound's structural framework allows for the introduction of pharmacophores that can interact with specific neurotransmitter receptors or enzymes involved in neurodegeneration. Recent research has focused on using Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate to develop novel acetylcholinesterase inhibitors, which are known to improve cognitive function in patients with Alzheimer's disease.

Another area where Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate has shown promise is in the synthesis of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. The compound's ability to undergo functionalization at multiple sites has enabled researchers to design molecules that can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Studies have demonstrated that derivatives of Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate exhibit anti-inflammatory activity comparable to existing drugs, while also showing improved selectivity and reduced side effects.

The< strong>Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate CAS No. 1807195-69-2 is also being explored in the field of oncology for its potential as an anticancer agent. Cancer cells often exhibit altered signaling pathways that promote uncontrolled cell growth and survival. By targeting these pathways with small molecule inhibitors derived from Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate, researchers aim to develop more effective cancer therapies. Preliminary studies have shown that certain derivatives exhibit potent antitumor activity by inducing apoptosis or inhibiting cell proliferation in cancer cell lines. These findings suggest that Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate could be a valuable starting point for developing novel anticancer drugs.

In conclusion, Ethyl 5-bromomethyl-3-chloro-2-cyanophenylacetate (CAS No. 1807195-69) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules targeting various diseases including cancers, infectious diseases, CNS disorders, and inflammatory conditions. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative therapeutic agents.